Cas no 20800-06-0 (4-[2-(2-butanoylphenoxy)ethyl]morpholin-4-ium chloride)

• Product name: 4-[2-(2-butanoylphenoxy)ethyl]morpholin-4-ium chloride
• CAS No: 20800-06-0
• MF: C₁₆H₂₄ClNO₃
• MW: 313.819664001465
• CID: 1396252
• PubChem ID: 30253

4-[2-(2-butanoylphenoxy)ethyl]morpholin-4-ium chloride Chemical and Physical Properties

Names and Identifiers

• 4-[2-(2-butanoylphenoxy)ethyl]morpholin-4-ium chloride
• 1-[2-(2-morpholin-4-ium-4-ylethoxy)phenyl]butan-1-one,chloride
• 2'-(2-Morpholinoethoxy)butyrophenone hydrochloride
• 20800-06-0
• Butyrophenone, 6'-(2-morpholinoethoxy)-, hydrochloride
• BUTYROPHENONE, 2'-(2-MORPHOLINOETHOXY)-, HYDROCHLORIDE

• Inchi： InChI=1S/C16H23NO3.ClH/c1-2-5-15(18)14-6-3-4-7-16(14)20-13-10-17-8-11-19-12-9-17;/h3-4,6-7H,2,5,8-13H2,1H3;1H
• InChI Key： GGSDRORLPFLIPV-UHFFFAOYSA-N
• SMILES： CCCC(=O)C1=CC=CC=C1OCC[NH+]2CCOCC2.[Cl-]

Computed Properties

• Exact Mass: 288.9567
• Monoisotopic Mass: 313.144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 289
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40A^2

Experimental Properties

• Boiling Point: 413.8°C at 760 mmHg
• Flash Point: 204°C
• PSA: 41.43